3-{4-[1-(Cyclopropylformamido)ethyl]-3-(trifluoromethyl)phenyl}prop-2-enoic acid

• Molecular Formula: C16H16F3NO3
• Molecular Weight: 327.30 g/mol
• IUPAC Name: (E)-3-[4-[1-(cyclopropanecarbonylamino)ethyl]-3-(trifluoromethyl)phenyl]prop-2-enoic acid
• InChI: InChI=1S/C16H16F3NO3/c1-9(20-15(23)11-4-5-11)12-6-2-10(3-7-14(21)22)8-13(12)16(17,18)19/h2-3,6-9,11H,4-5H2,1H3,(H,20,23)(H,21,22)/b7-3+
• InChI Key: AQKCEDLWWNMYJW-XVNBXDOJSA-N
• Isomeric SMILES: CC(C1=C(C=C(C=C1)/C=C/C(=O)O)C(F)(F)F)NC(=O)C2CC2
• Canonical SMILES: CC(C1=C(C=C(C=C1)C=CC(=O)O)C(F)(F)F)NC(=O)C2CC2

Description

The compound 3-{4-[1-(Cyclopropylformamido)ethyl]-3-(trifluoromethyl)phenyl}prop-2-enoic acid (molecular formula: C₁₆H₁₆F₃NO₃; molecular weight: 327.31 g/mol) is a synthetic small molecule characterized by a trifluoromethyl-substituted phenyl core, a cyclopropylformamidoethyl side chain, and a propenoic acid moiety. It is cataloged as EN300-816110 and is available at >95% purity . The trifluoromethyl group enhances metabolic stability and lipophilicity, while the cyclopropylformamido substituent may contribute to steric effects and resistance to enzymatic degradation.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-{4-[1-(Cyclopropylformamido)ethyl]-3-(trifluoromethyl)phenyl}prop-2-enoic acid typically involves multiple steps, starting from readily available precursors. The key steps include:

Formation of the cyclopropylformamido group: This can be achieved through the reaction of cyclopropylamine with formic acid under controlled conditions.

Introduction of the trifluoromethyl group: This step often involves the use of trifluoromethylating agents such as trifluoromethyl iodide or trifluoromethyl sulfonate.

Coupling with the phenyl ring: The cyclopropylformamido and trifluoromethyl groups are then coupled to a phenyl ring through a series of substitution reactions.

Formation of the prop-2-enoic acid moiety:

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to enhance yield and purity. This often includes the use of catalysts, optimized reaction temperatures, and pressures, as well as purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

3-{4-[1-(Cyclopropylformamido)ethyl]-3-(trifluoromethyl)phenyl}prop-2-enoic acid can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions, depending on the reagents and conditions used.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Halogenating agents such as bromine or chlorine in the presence of a catalyst.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of halogenated derivatives.

Scientific Research Applications

3-{4-[1-(Cyclopropylformamido)ethyl]-3-(trifluoromethyl)phenyl}prop-2-enoic acid has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe or inhibitor.

Medicine: Explored for its potential therapeutic effects, particularly in the treatment of certain diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-{4-[1-(Cyclopropylformamido)ethyl]-3-(trifluoromethyl)phenyl}prop-2-enoic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit or activate these targets, leading to a cascade of biochemical events that result in its observed effects. The exact pathways and molecular interactions depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Comparison with Similar Compounds

To contextualize the properties of 3-{4-[1-(Cyclopropylformamido)ethyl]-3-(trifluoromethyl)phenyl}prop-2-enoic acid, a comparative analysis with structurally related compounds is presented below:

Table 1: Structural and Functional Comparison

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Implications	Source
3-{4-[1-(Cyclopropylformamido)ethyl]-3-(trifluoromethyl)phenyl}prop-2-enoic acid	C₁₆H₁₆F₃NO₃	327.31	Cyclopropylformamidoethyl, trifluoromethyl, α,β-unsaturated carboxylic acid	Enhanced metabolic stability; potential for covalent interactions with biological targets
3-(2-Trifluoromethylphenyl)propionic acid	C₁₀H₉F₃O₂	218.17	Trifluoromethyl, propionic acid	Simpler structure; higher bioavailability but lower steric hindrance
(E)-3-[4-[[3-(Trifluoromethyl)phenyl]sulfamoyl]phenyl]prop-2-enoic acid	C₁₆H₁₂F₃NO₄S	371.04	Trifluoromethyl, sulfamoyl, α,β-unsaturated carboxylic acid	Increased polarity (sulfamoyl group); potential for hydrogen bonding or enzyme inhibition

Key Observations

Structural Complexity and Functional Groups The target compound distinguishes itself with a cyclopropylformamidoethyl group, which introduces steric bulk and may reduce metabolic degradation compared to simpler analogs like 3-(2-trifluoromethylphenyl)propionic acid .

Molecular Weight and Bioavailability

• The target compound (327.31 g/mol) occupies an intermediate molecular weight range between the smaller 3-(2-trifluoromethylphenyl)propionic acid (218.17 g/mol) and the sulfamoyl derivative (371.04 g/mol). Higher molecular weight may reduce membrane permeability but improve target specificity .

However, the electron-withdrawing trifluoromethyl group in the target compound may modulate this reactivity compared to non-fluorinated analogs .

Synthetic Accessibility

• The simpler 3-(2-trifluoromethylphenyl)propionic acid is commercially available at >98% purity, suggesting straightforward synthesis . In contrast, the target compound’s cyclopropylformamidoethyl group likely requires multi-step synthesis, as implied by its lower purity (95%) in catalog listings .

Research and Application Implications

• Pharmaceutical Potential: The target compound’s cyclopropylformamidoethyl group could be leveraged in protease inhibitors or kinase-targeting drugs, where steric bulk and metabolic stability are critical .
• Agrochemical Relevance : The trifluoromethyl group’s lipophilicity may enhance pest-targeting efficacy, though field-specific toxicity studies are needed.
• Comparative Limitations : The sulfamoyl derivative’s higher polarity may limit blood-brain barrier penetration, making it less suitable for central nervous system targets compared to the target compound .

Biological Activity

3-{4-[1-(Cyclopropylformamido)ethyl]-3-(trifluoromethyl)phenyl}prop-2-enoic acid, a compound of interest in medicinal chemistry, exhibits significant biological activities that warrant detailed exploration. This article compiles findings from various studies to elucidate its pharmacological potential, mechanisms of action, and therapeutic applications.

Chemical Structure and Properties

The compound is characterized by a complex structure that includes a cyclopropyl group, a trifluoromethyl moiety, and an enolic acid functional group. Its molecular formula is $C_{19}H_{20}F_3N_2O_2$, with a molecular weight of approximately 364.37 g/mol. The presence of trifluoromethyl groups often enhances the lipophilicity and metabolic stability of organic compounds, making them suitable candidates for drug development.

Research indicates that the biological activity of this compound may be attributed to its interaction with various biological targets:

• Inhibition of Enzymatic Activity : Studies have shown that compounds containing similar structural features can inhibit enzymes involved in metabolic pathways, potentially leading to therapeutic effects against diseases such as cancer and metabolic disorders.
• Modulation of Neurotransmitter Systems : The compound's ability to influence neurotransmitter systems has been explored in several studies, highlighting its potential antidepressant-like effects by modulating serotonergic and noradrenergic systems.

Antidepressant Effects

A recent study investigated the antidepressant-like effects of related compounds with similar structural characteristics. In this study, mice treated with the compound exhibited significant reductions in immobility during forced swimming tests (FST) and tail suspension tests (TST), indicating potential antidepressant activity. The modulation of serotonin receptors (5-HT1A and 5-HT3) was implicated in these effects, suggesting that the compound may act through serotonergic pathways .

Antimicrobial Activity

The compound has also been evaluated for its antimicrobial properties. Preliminary data suggest that it exhibits inhibitory effects against various bacterial strains, making it a candidate for further development as an antimicrobial agent. The mechanism is believed to involve disruption of bacterial cell wall synthesis or inhibition of critical enzymatic pathways necessary for bacterial survival.

Case Studies

• Case Study on Antidepressant Properties : In a controlled experiment involving male Swiss mice, the administration of the compound at varying doses (1-50 mg/kg) demonstrated dose-dependent reductions in depressive-like behavior. The study highlighted the role of serotonin receptor modulation in eliciting these effects .
• Inhibition Studies on Mycobacterium tuberculosis : The compound's structural analogs have been tested against Mycobacterium tuberculosis InhA, an enzyme critical for mycolic acid biosynthesis in bacterial cell walls. Results indicated that certain derivatives possess nanomolar affinities for InhA, suggesting potential as anti-tuberculosis agents .

Data Tables

Biological Activity	Effect	Mechanism
Antidepressant	Reduced immobility in FST/TST	Modulation of serotonergic pathways
Antimicrobial	Inhibition of bacterial growth	Disruption of cell wall synthesis
Enzyme Inhibition	Targeting InhA	Interference with mycolic acid biosynthesis